![molecular formula C17H13BrCl2N4OS B296605 N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B296605.png)
N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as BCTA, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTA is a member of the triazole family of compounds, which have been found to have a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This compound has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to its cancer-fighting and neuroprotective properties, this compound has also been found to have anti-inflammatory effects. This could make it useful in the treatment of inflammatory conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is that it has been extensively studied and its properties are well understood. This makes it a reliable tool for researchers. However, one limitation is that this compound is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.
Future Directions
There are a number of potential future directions for research on N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of interest is in the development of new cancer therapies. This compound has shown promise in inhibiting the growth of cancer cells, and further research could lead to the development of new drugs that are more effective and less toxic than current treatments.
Another area of interest is in the study of neurological disorders. This compound has been found to have neuroprotective effects, and further research could lead to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, this compound is a chemical compound that has shown promise in a number of areas of scientific research. Its potential applications in the study of cancer and neurological disorders make it an exciting area of research for the future.
Synthesis Methods
The synthesis of N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 3-bromo-4-chloroaniline with 4-chlorophenyl-4-methyl-1,2,4-triazole-3-thiol in the presence of potassium carbonate and acetic acid. The resulting product is then treated with acetic anhydride and pyridine to yield this compound.
Scientific Research Applications
N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to have a number of potential applications in scientific research. One area of interest is in the study of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.
Another area of interest is in the study of neurological disorders. This compound has been found to have neuroprotective effects, which could make it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C17H13BrCl2N4OS |
---|---|
Molecular Weight |
472.2 g/mol |
IUPAC Name |
N-(3-bromo-4-chlorophenyl)-2-[[5-(4-chlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C17H13BrCl2N4OS/c1-24-16(10-2-4-11(19)5-3-10)22-23-17(24)26-9-15(25)21-12-6-7-14(20)13(18)8-12/h2-8H,9H2,1H3,(H,21,25) |
InChI Key |
ZTOHFVXVPZAACA-UHFFFAOYSA-N |
SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Br)C3=CC=C(C=C3)Cl |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Br)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.